5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione

• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 5-methyl-3//'-(2-phenylethyl)spiro[1H-indole-3,2//'-1H-quinazoline]-2,4//'-dione
• InChI: InChI=1S/C24H21N3O2/c1-16-11-12-21-19(15-16)24(23(29)25-21)26-20-10-6-5-9-18(20)22(28)27(24)14-13-17-7-3-2-4-8-17/h2-12,15,26H,13-14H2,1H3,(H,25,29)
• InChI Key: KGCZUWNYOPGWAF-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC(=O)C23NC4=CC=CC=C4C(=O)N3CCC5=CC=CC=C5

Description

5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione, also known as Spiro-OMeTAD, is a widely used hole-transport material in perovskite solar cells. It has also been extensively studied for its potential applications in organic light-emitting diodes, organic field-effect transistors, and other optoelectronic devices.

Scientific Research Applications

5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has been extensively studied for its use in perovskite solar cells, where it acts as a hole-transport material. It has been shown to improve the efficiency and stability of these cells, making them a promising alternative to traditional silicon-based solar cells. 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has also been studied for its potential applications in other optoelectronic devices, such as organic light-emitting diodes and organic field-effect transistors.

Mechanism of Action

The mechanism of action of 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione in perovskite solar cells involves the transport of holes from the perovskite layer to the electrode. This process is facilitated by the high hole mobility and stability of 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione. The exact mechanism of action in other optoelectronic devices is still being studied.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione. However, it has been shown to be non-toxic and biocompatible, making it a promising material for use in biomedical applications.

Advantages and Limitations for Lab Experiments

5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has several advantages for use in lab experiments. It is readily available, has a high purity, and can be easily synthesized in large quantities. However, it is also expensive and can be difficult to handle due to its sensitivity to air and moisture.

Future Directions

There are several future directions for research on 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione. One area of focus is the development of more efficient and stable perovskite solar cells using 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione. Another area of research is the use of 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione in other optoelectronic devices, such as organic light-emitting diodes and organic field-effect transistors. Additionally, there is potential for 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione to be used in biomedical applications, such as drug delivery and tissue engineering. Further research is needed to fully understand the potential applications of 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione in these areas.
Conclusion
In conclusion, 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione is a promising material for use in optoelectronic devices and biomedical applications. Its high hole mobility and stability make it a valuable hole-transport material in perovskite solar cells, while its non-toxic and biocompatible properties make it a promising material for use in biomedical applications. Further research is needed to fully understand the potential applications of 5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione and to optimize its use in various optoelectronic devices and biomedical applications.

Synthesis Methods

5-methyl-3'-(2-phenylethyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione can be synthesized through a multi-step process involving the condensation of 2-phenylethylamine with 3-indolecarboxaldehyde, followed by the reaction of the resulting Schiff base with 2,4-pentanedione. The final product is obtained after purification through column chromatography. This synthesis method has been optimized to achieve high yields and purity.